diethyl-[2-(4-propan-2-ylbenzoyl)oxyethyl]azanium;chloride

• CAS No.: 34320-72-4
• Molecular Formula: C16H26ClNO2
• Molecular Weight: 299.83 g/mol
• IUPAC Name: diethyl-[2-(4-propan-2-ylbenzoyl)oxyethyl]azanium;chloride
• InChI: InChI=1S/C16H25NO2.ClH/c1-5-17(6-2)11-12-19-16(18)15-9-7-14(8-10-15)13(3)4;/h7-10,13H,5-6,11-12H2,1-4H3;1H
• InChI Key: TZYKJJUZXSJDJR-UHFFFAOYSA-N
• Canonical SMILES: CC[NH+](CC)CCOC(=O)C1=CC=C(C=C1)C(C)C.[Cl-]

Description

Diethyl-[2-(4-propan-2-ylbenzoyl)oxyethyl]azanium;chloride is a chemical compound with the CAS number 34320-72-4 . It is known for its unique structure and properties, making it a subject of interest in various scientific fields.

Preparation Methods

The synthesis of diethyl-[2-(4-propan-2-ylbenzoyl)oxyethyl]azanium;chloride involves several stepsThe reaction conditions often require controlled temperatures and the use of solvents to facilitate the reaction .

Industrial production methods for this compound may involve large-scale synthesis using similar reaction pathways but optimized for efficiency and yield. This includes the use of industrial reactors, continuous flow systems, and advanced purification techniques to ensure the purity of the final product .

Chemical Reactions Analysis

Diethyl-[2-(4-propan-2-ylbenzoyl)oxyethyl]azanium;chloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide. The major products formed from oxidation include corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, leading to the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions are common, where the chloride ion can be replaced by other nucleophiles such as hydroxide, cyanide, or alkoxide ions.

Scientific Research Applications

Diethyl-[2-(4-propan-2-ylbenzoyl)oxyethyl]azanium;chloride has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of complex molecules and intermediates.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs or as a component in drug delivery systems.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of diethyl-[2-(4-propan-2-ylbenzoyl)oxyethyl]azanium;chloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved may include inhibition of enzyme activity, modulation of receptor signaling, or disruption of cellular processes .

Comparison with Similar Compounds

Diethyl-[2-(4-propan-2-ylbenzoyl)oxyethyl]azanium;chloride can be compared with similar compounds such as:

N,N-diethyl-2-{[4-(propan-2-yl)benzoyl]oxy}ethanaminium chloride: This compound has a similar structure but may differ in its reactivity and applications.

4-isopropylbenzoyl chloride: A precursor in the synthesis of this compound, it shares some chemical properties but is used differently in research and industry.

The uniqueness of this compound lies in its specific structure, which imparts distinct chemical and biological properties, making it valuable for various applications.